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Compound of Interest

Compound Name: TCS 183
Cat. No.: B1573917
Get Quote

Abstract & Compound Identity

TCS 183 is a peptide fragment corresponding to residues 1-13 of the GSK-3[3 sequence. It
functions as a competitive inhibitor of GSK-3[3, particularly preventing the phosphorylation of
GSK-3p at Serine-9. Proper handling is critical because, unlike small molecule inhibitors, TCS
183 is a peptide containing residues susceptible to oxidation and hydrolysis.

Critical Technical Note: This protocol deviates from standard "small molecule” dissolution
methods. Do NOT use DMSO as the primary stock solvent for long-term storage of this specific
peptide, as the N-terminal Methionine is prone to oxidation in sulfoxide solvents.

Chemical Specifications
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Property Detail

Catalog Name TCS 183

Sequence Met-Ser-Gly-Arg-Pro-Arg-Thr-Thr-Ser-Phe-Ala-
Glu-Ser (MSGRPRTTSFAES)

Target GSK-3[3 (Competitive Inhibitor)

Molecular Weight 1425.58 g/mol

Solubility Limit 1 mg/mL in Water

Appearance White Lyophilized Solid

C-Terminus Amide (Ser-13)

Scientific Rationale (Expert Insights)
Solubility Mechanics

TCS 183 is a hydrophilic peptide. Its sequence contains two Arginine (Arg) residues and one
Glutamic Acid (Glu) residue, giving it a net positive charge at neutral pH (approx. +1 to +2).

o Why Water? The abundance of polar residues (Ser, Thr, Arg) makes it readily soluble in
agueous buffers.

 Why Not DMSO? While DMSO is a universal solvent for hydrophobic compounds, it is an
oxidizing agent. TCS 183 contains an N-terminal Methionine (Met). Storage in DMSO can
lead to the formation of Methionine Sulfoxide, reducing the peptide's biological potency over
time.

Stability Factors|[3]

e Hygroscopicity: Lyophilized peptides attract moisture, which promotes hydrolysis. Vials must
be equilibrated to room temperature before opening to prevent water condensation on the
powder.

o Adsorption: Peptides at low concentrations (<1 mg/mL) can adhere to plastic surfaces. Stock
solutions should be kept concentrated.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1573917/docs?utm_src=pdf-body#application-note-tcs-183-peptide-reconstitution-storage
https://www.benchchem.com/product/b1573917/docs?utm_src=pdf-body#application-note-tcs-183-peptide-reconstitution-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1573917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reconstitution Protocol
Equipment & Reagents[3][4][5][6]

» Solvent: Sterile Water (molecular biology grade) or PBS (pH 7.4).
e Vials: LoBind (low protein binding) microcentrifuge tubes.

o Gas: Nitrogen or Argon (optional, for overlay).[1]

Step-by-Step Methodology
Step 1: Equilibrate

Remove the lyophilized TCS 183 vial from the -20°C freezer. Do not open yet. Let it sit at room
temperature for at least 30—60 minutes.

e Reasoning: Opening a cold vial causes atmospheric moisture to condense on the peptide,
leading to immediate degradation.

Step 2: Visual Inspection & Centrifugation

Briefly centrifuge the vial (10,000 x g for 10 seconds) to ensure the pellet is at the bottom.

e Reasoning: Electrostatic charges can cause the lightweight peptide powder to stick to the
cap, leading to loss during opening.

Step 3: Solubilization (Stock Solution)
To prepare a 1 mg/mL (approx. 700 uM) stock solution:

o Add Sterile Water directly to the vial. (Example: If vial contains 1 mg, add 1.0 mL water).
» Do NOT vortex vigorously. Instead, use "finger flicking" or gentle inversion.
o Allow to sit for 2-5 minutes.

 Inspect for clarity.[2] The solution should be completely clear and colorless.

Step 4: Aliquoting (Critical for Stability)
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Never store the reconstituted peptide in the original large volume if you plan to use it over
multiple days.

» Divide the stock into single-use aliquots (e.g., 20 pL or 50 pL) in LoBind tubes.
o (Optional) Overlay with inert gas (Nitrogen/Argon) to protect the Methionine residue.

o Flash freeze in liquid nitrogen or dry ice/ethanol bath (preferred) or place directly in -80°C.

Storage & Stability Guidelines

State Temperature Stability Estimate Condition
Lyophilized (Solid) -20°C 1-2 Years Desiccated, dark.
Stock Solution (Water) -80°C 3-6 Months Avoid freeze-thaw.
) Acceptable if -80°C
Stock Solution (Water) -20°C 1 Month )
unavailable.
Stock Solution (Water) 4°C < 24 Hours Use immediately.

Freeze-Thaw Rule: Do not subject an aliquot to more than one freeze-thaw cycle. Discard
unused portions of a thawed aliquot.

Usage in Biological Assays[1][9][10]
Dilution Strategy

TCS 183 is typically used in the 10 uM — 100 uM range for cell culture inhibition studies.

Example: Preparing a 50 uM Working Solution (2 mL)

Stock: 700 uM (1 mg/mL).

Target: 50 pM.

Calculation:

Volume of Stock (
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):
pL.

¢ Volume of Media:
pL.

Vehicle Controls

Since the stock is water, the vehicle control for your experiment should be Sterile Water added
at the same volume as the peptide.

Visualization: Workflows & Pathways
Reconstitution Workflow

This diagram illustrates the "Safe Path" for handling the peptide to avoid oxidation and
hydrolysis.

Lyophilized TCS 183 Equilibrate to RT " Add Sterile Water n Visual Inspection
(20°C) (30-60 mins) CepULoslREles (@ mg/mL) (Clear?)

Click to download full resolution via product page

Caption: Step-by-step workflow for reconstituting TCS 183 to minimize degradation risks.

Mechanism of Action (Context)

Understanding the target ensures correct experimental design. TCS 183 mimics the N-terminus
of GSK-3[3, acting as a competitive pseudosubstrate.
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Caption: TCS 183 acts as a competitive inhibitor, blocking GSK-3[3 substrate phosphorylation.
[3]

Troubleshooting
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Issue Possible Cause Solution

) ) Add mild acetic acid (10%)
) o Peptide not fully dissolved.[4] ) ] )
Cloudiness/Precipitate dropwise only if water fails

[21[5]

(unlikely for this sequence).

Did you use DMSO? Switch to
Loss of Activity Oxidation of Methionine. water. Did you store at 4°C?
Switch to -80°C.

_ _ Dilute further. Peptides can
] High concentration (>1 )
Gel Formation aggregate at high
mg/mL). )
concentrations.

References

e Peineau, S., et al. (2007). "LTP inhibits LTD in the hippocampus via regulation of GSK3beta."
Neuron, 53(5), 703-717. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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